Cas no 83538-81-2 (3,4,5,6-tetrahydrobenzo[c]acridine-3,4,5,6-tetrol)

• Product name: 3,4,5,6-tetrahydrobenzo[c]acridine-3,4,5,6-tetrol
• CAS No: 83538-81-2
• MF: C₁₇H₁₅NO₄
• MW: 297.3053
• CID: 1808580
• PubChem ID: 187378

3,4,5,6-tetrahydrobenzo[c]acridine-3,4,5,6-tetrol Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-tetrahydrobenzo[c]acridine-3,4,5,6-tetrol
• DTXSID701003533
• 3,4,5,6-Tetrahydrobenzo[c]acridine-3,4,5,6-tetraol
• 83538-81-2
• Benz(c)acridine-3,4,5,6-tetrol, 3,4,5,6-tetrahydro-

• Inchi： InChI=1S/C17H15NO4/c19-12-6-5-9-13(16(12)21)17(22)15(20)10-7-8-3-1-2-4-11(8)18-14(9)10/h1-7,12,15-17,19-22H
• InChI Key： GCXYIZOJYVDZQP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C(C(C4=C(C3=N2)C=CC(C4O)O)O)O

Computed Properties

• Exact Mass: 297.10010796g/mol
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8Ų
• XLogP3: -1